Cyclohexanamine, N-propylidene-
Description
Cyclohexanamine, N-propylidene- is an organic compound featuring a cyclohexylamine backbone substituted with a propylidene group (-CH₂CH₂CH₂) at the nitrogen atom. These compounds are typically synthesized via condensation reactions between cyclohexanamine and carbonyl-containing reagents, as exemplified in the preparation of N-substituted oxazolidinones using 2,3-hexanedione .
N-propylidene derivatives are generally used as intermediates in organic synthesis, corrosion inhibitors, or precursors for heterocyclic compounds. Their reactivity and stability are influenced by the steric and electronic effects of the substituent groups.
Properties
CAS No. |
1195-49-9 |
|---|---|
Molecular Formula |
C9H17N |
Molecular Weight |
139.24 g/mol |
IUPAC Name |
N-cyclohexylpropan-1-imine |
InChI |
InChI=1S/C9H17N/c1-2-8-10-9-6-4-3-5-7-9/h8-9H,2-7H2,1H3 |
InChI Key |
GVXRFUBCUFQTFF-UHFFFAOYSA-N |
Canonical SMILES |
CCC=NC1CCCCC1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Properties
The table below compares key structural features and molecular properties of Cyclohexanamine, N-propylidene- with its analogs:
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Substituent Type | SMILES Notation |
|---|---|---|---|---|---|
| Cyclohexanamine, N-propylidene- | Not Provided | C₉H₁₇N | 139.24 (calculated) | Propylidene (-CH₂CH₂CH₂) | C1CCCCC1N=CCC |
| N-(2-methylpropylidene)-, (E)- | 88304-20-5 | C₁₀H₁₉N | 153.27 | Branched alkylidene | CC(C)=N-C1CCCCC1 |
| N-cyclohexylisopropylamine | 1195-42-2 | C₉H₁₉N | 141.25 | Isopropyl (-CH(CH₃)₂) | C1CCCCC1NC(C)C |
| N,N-dipropylcyclohexanamine | 15443-54-6 | C₁₂H₂₅N | 183.33 | Two propyl groups (-CH₂CH₂CH₃) | C1CCCCC1N(CCC)CCC |
| 4,4'-methylenebis(cyclohexylamine) | 1761-71-3 | C₁₃H₂₆N₂ | 210.36 | Bridged methylene group | NC1CCC(CC1)CC2CCC(N)CC2 |
Key Observations :
- Molecular Weight : Derivatives with bulkier substituents (e.g., N,N-dipropyl) exhibit higher molecular weights, impacting volatility and solubility.
Physical and Chemical Properties
Notes:
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